Cas no 87553-87-5 (4,5-dichloro-3H-1,3-benzothiazol-2-one)
87553-87-5 structure
Product Name:4,5-dichloro-3H-1,3-benzothiazol-2-one
CAS No:87553-87-5
MF:C7H3Cl2NOS
MW:220.075818300247
CID:854993
PubChem ID:13236017
Update Time:2025-04-19
4,5-dichloro-3H-1,3-benzothiazol-2-one Chemical and Physical Properties
Names and Identifiers
-
- 4,5-dichloro-3H-1,3-benzothiazol-2-one
- 4,5-Dichloro-2-hydroxybenzothiazole
- A842258
- OPPHWVDWVMDPGY-UHFFFAOYSA-N
- 4,5-Dichloro-1,3-benzothiazol-2(3H)-one
- 4,5-bis(chloranyl)-3H-1,3-benzothiazol-2-one
- DTXSID80530850
- 4,5-dichlorobenzothiazol-2-one
- SCHEMBL8872825
- 4,5-dichloro-2(3h)-benzothiazolone
- 87553-87-5
-
- Inchi: 1S/C7H3Cl2NOS/c8-3-1-2-4-6(5(3)9)10-7(11)12-4/h1-2H,(H,10,11)
- InChI Key: OPPHWVDWVMDPGY-UHFFFAOYSA-N
- SMILES: ClC1=C(C=CC2=C1NC(=O)S2)Cl
Computed Properties
- Exact Mass: 218.93100
- Monoisotopic Mass: 218.9312403g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 214
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 54.4Ų
Experimental Properties
- PSA: 61.10000
- LogP: 2.89640
4,5-dichloro-3H-1,3-benzothiazol-2-one Related Literature
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Dongjia Han,Bing Xue,Juan Du,Tomohiro Miyatake,Hitoshi Tamiaki,Xin Xing,Wei Yuan,Yanyan Li Phys. Chem. Chem. Phys., 2016,18, 24252-24260
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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